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Compound of Interest

Compound Name: Z-D-His-OH

Cat. No.: B554514

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a foundational resource for understanding the core
principles and applications of N-a-benzyloxycarbonyl-D-histidine (Z-D-His-OH) in the field of
peptide research. This document provides a comprehensive overview of its chemical
properties, its primary role as a building block in peptide synthesis, and practical considerations
for its use.

Introduction to Z-D-His-OH

Z-D-His-OH is a derivative of the naturally occurring amino acid L-histidine, where the D-
enantiomer of histidine is protected at its a-amino group by a benzyloxycarbonyl (Z) group. The
"Z" protecting group is a well-established tool in peptide chemistry, prized for its stability under
various reaction conditions and its ability to minimize the risk of racemization during the peptide
coupling process. The use of the D-isomeric form of histidine allows for the synthesis of
peptides with modified structures, which can lead to enhanced stability against enzymatic
degradation and potentially altered biological activity.

Physicochemical Properties of Z-D-His-OH

A clear understanding of the physical and chemical properties of Z-D-His-OH is crucial for its
effective use in the laboratory. The following table summarizes key quantitative data for this
compound.
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Property Value
Molecular Formula C14H15N304
Molecular Weight 289.29 g/mol
Melting Point 161-163 °C

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility

Acetate, DMSO, Acetone
Appearance White to light yellow powder or crystals
CAS Number 67424-93-5

Role in Peptide Synthesis

The primary application of Z-D-His-OH is as a protected amino acid building block in peptide
synthesis, particularly in solution-phase peptide synthesis (SPPS). The Z-group prevents the a-
amino group of the D-histidine from participating in unwanted side reactions during the
formation of peptide bonds.

Histidine itself presents unique challenges in peptide synthesis due to the reactivity of its
imidazole side chain and its propensity for racemization. While Z-D-His-OH addresses the
protection of the a-amino group, the imidazole side chain may also require a separate
protecting group depending on the synthetic strategy to prevent side reactions.

While solid-phase peptide synthesis (SPPS) more commonly employs Fmoc (9-
fluorenylmethyloxycarbonyl) or Boc (tert-butoxycarbonyl) protecting groups, the Z-group
remains a valuable option, especially in solution-phase synthesis and for specific applications
where its particular cleavage conditions are advantageous.

General Experimental Protocol: Solution-Phase Peptide
Coupling

The following is a generalized protocol for the coupling of Z-D-His-OH to a growing peptide
chain in solution.

Materials:
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Z-D-His-OH

Peptide-ester with a free N-terminal amine

Coupling agent (e.g., DCC - N,N'-dicyclohexylcarbodiimide)

Racemization suppressant (e.g., HOBt - Hydroxybenzotriazole)

Anhydrous solvent (e.g., Dichloromethane (DCM) or Dimethylformamide (DMF))
Tertiary base (e.g., Diisopropylethylamine (DIEA), if starting from a peptide salt)

Reagents for work-up and purification (e.g., ethyl acetate, sodium bicarbonate solution, citric
acid solution, brine, magnesium sulfate, silica gel for chromatography)

Procedure:

Dissolution: Dissolve the peptide-ester with the free N-terminal amine in the anhydrous
solvent in a reaction vessel. If the peptide is a salt (e.g., TFA salt), add one equivalent of the
tertiary base to neutralize it.

Activation: In a separate flask, dissolve Z-D-His-OH and the racemization suppressant (e.g.,
HOBY) in the anhydrous solvent. Cool the solution in an ice bath. Add the coupling agent
(e.g., DCC) to this solution and stir for a few minutes to pre-activate the carboxylic acid.

Coupling: Add the activated Z-D-His-OH solution to the solution of the peptide-ester. Allow
the reaction to proceed at 0°C for a period and then warm to room temperature. The reaction
progress can be monitored by thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, filter the reaction mixture to remove the urea
byproduct (in the case of DCC). Wash the filtrate sequentially with a weak acid (e.g., dilute
citric acid), a weak base (e.g., sodium bicarbonate solution), and brine. Dry the organic layer
over a drying agent like magnesium sulfate.

Purification: Evaporate the solvent under reduced pressure. The crude product can be
purified by column chromatography on silica gel to yield the protected peptide.
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o Deprotection: The Z-group can be removed by catalytic hydrogenation (e.g., using Hz gas
and a palladium catalyst) or by treatment with strong acids like HBr in acetic acid to expose
the N-terminal amine for the next coupling step.

Experimental Workflow

The following diagram illustrates the general workflow for a solution-phase peptide synthesis
cycle using Z-D-His-OH.

Caption: General workflow for incorporating Z-D-His-OH in solution-phase peptide synthesis.

Z-D-His-OH and Cellular Signaling

Currently, there is no scientific evidence to suggest that Z-D-His-OH, as a protected amino acid
monomer, has a direct role in cellular signaling pathways. Its primary function is as a synthetic
building block.

However, the incorporation of D-histidine into a peptide sequence can have significant
biological implications. Peptides containing D-amino acids often exhibit increased resistance to
proteolytic degradation, leading to a longer half-life in biological systems. Furthermore, the
change in stereochemistry can alter the three-dimensional structure of the peptide, which may
affect its binding affinity to receptors or enzymes. While peptides containing histidine residues
can be involved in various signaling processes due to the unique properties of the imidazole
ring (e.g., proton transfer, metal chelation), the specific signaling effects would be dependent
on the entire peptide sequence and its target, rather than on the initial Z-D-His-OH building
block itself.

The following diagram illustrates a simplified, hypothetical signaling pathway that could be
modulated by a peptide containing D-histidine.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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